Cas no 58459-37-3 (D-Ribose 1-Phosphate, Biscyclohexylammonium Salt)

• Product Name: D-Ribose 1-Phosphate, Biscyclohexylammonium Salt
• CAS No: 58459-37-3
• MF: C₁₇H₃₇N₂O₈P
• MW: 428.458046674728
• CID: 375104
• Update Time: 2025-10-29

D-Ribose 1-Phosphate, Biscyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• D-Ribofuranose,1-(dihydrogen phosphate), compd. with cyclohexanamine (1:2)
• D-Ribose 1-Phosphate, Biscyclohexylammonium Salt
• D-Ribose 1-Phosphate
• compound with cyclohexylamine (1:2)
• D-ribofuranose 1-(dihydrogen phosphate)
• D-RIBOFURANOSE 1-PHOSPHATE,BISCYCLOHEXYLAMMONIUM SALT
• D-RIBOSE 1-PHOSPHATE CYCLOHEXYLAMINE SALT
• D-ribose 1-phosphate cyclohexylammonium
• D-RIBOSE-1-PHOSPHATE MONOCYCLOHEXYL AMMONIUM SALT
• ribose 1-phosphate di(monocyclohexylammonium) salt
• Ribose-1p
• [3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl] dihydrogen phosphate
• D-Ribofuranose 1-(Dihydrogen Phosphate) BiscyclohexanaMine
• D-Ribofuranose 1-phosphate
• D-Ribose 1-phosphate cyclohexylammonium salt
• ALPHA-D-RIBOFURANOSE-1-PHOSPHATE CYCLOHEXYLAMMONIUM SALT
• ALPHA-D-RIBOSE-1-PHOSPHATE CYCLOHEXYLAMMONIUM SALT
• D-RIBOFURANOSE 1-PHOSPHATE, BISCYCLOHEXYLAMMONIUM SALT

• Inchi： 1S/2C6H13N.C5H11O8P/c2*7-6-4-2-1-3-5-6;6-1-2-3(7)4(8)5(12-2)13-14(9,10)11/h2*6H,1-5,7H2;2-8H,1H2,(H2,9,10,11)/t;;2-,3-,4-,5?/m..1/s1
• InChI Key： SSHMAENVNUVVFI-VNISEONSSA-N
• SMILES： C1(OP(O)(O)=O)[C@H](O)[C@H](O)[C@@H](CO)O1.C1CCCCC1N.C1CCCCC1N

Computed Properties

• Exact Mass: 428.22900
• Monoisotopic Mass: 428.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Density: Not available
• Melting Point: 172-175°C dec.
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: 甲醇（微溶）、水（微溶）
• PSA: 198.53000
• LogP: 1.49090

D-Ribose 1-Phosphate, Biscyclohexylammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Ribose 1-Phosphate, Biscyclohexylammonium Salt

D-Ribose 1-Phosphate, Biscyclohexylammonium Salt (CAS 58459-37-3): A Comprehensive Guide

D-Ribose 1-Phosphate, Biscyclohexylammonium Salt (CAS 58459-37-3) is a specialized biochemical compound widely used in research and industrial applications. This article delves into its properties, applications, and market trends, addressing common questions like "What is D-Ribose 1-Phosphate used for?" and "How does Biscyclohexylammonium Salt enhance stability?"—topics frequently searched in scientific databases and AI-driven platforms.

The compound belongs to the family of phosphorylated sugars, where D-Ribose 1-Phosphate serves as a critical intermediate in nucleotide metabolism. Its Biscyclohexylammonium Salt form improves solubility and shelf-life, making it a preferred choice for laboratories. Researchers often inquire about "D-Ribose 1-Phosphate solubility" or "storage conditions for Biscyclohexylammonium derivatives," reflecting its practical significance.

In biotechnology, D-Ribose 1-Phosphate, Biscyclohexylammonium Salt is pivotal for synthesizing RNA precursors and studying enzymatic pathways. Recent trends highlight its role in "metabolic engineering" and "glycobiology research," aligning with the growing interest in sustainable bioproduction. Its application in "prebiotic chemistry"—a hot topic linked to origins-of-life studies—further underscores its versatility.

From a commercial perspective, demand for CAS 58459-37-3 is rising due to advancements in "therapeutic nucleotide development" and "diagnostic reagent formulations." Suppliers emphasize its high purity (≥95%), a key detail for buyers searching "D-Ribose 1-Phosphate supplier specifications." The compound’s non-hazardous nature also aligns with global "green chemistry" initiatives.

To optimize stability, users should store D-Ribose 1-Phosphate, Biscyclohexylammonium Salt at -20°C in anhydrous conditions—a frequent query in "lab protocol forums." Analytical methods like HPLC and NMR are standard for quality verification, addressing concerns about "how to test D-Ribose 1-Phosphate purity."

In summary, CAS 58459-37-3 bridges fundamental research and industrial innovation. Its relevance to "personalized medicine" and "biocatalysis" positions it as a compound to watch, meeting both scientific and market-driven needs.